2-[3-(Trifluoromethyl)pyridin-2-yl]sulfanylacetonitrile

• IUPAC Name: 2-[3-(trifluoromethyl)pyridin-2-yl]sulfanylacetonitrile
• InChI: InChI=1S/C8H5F3N2S/c9-8(10,11)6-2-1-4-13-7(6)14-5-3-12/h1-2,4H,5H2
• InChI Key: FYHWEOIUPRGTQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)SCC#N)C(F)(F)F
• Molecular Formula: C8H5F3N2S
• Molecular Weight: 218.20 g/mol

Description

“2-[3-(Trifluoromethyl)pyridin-2-yl]sulfanylacetonitrile” is a chemical compound with the molecular formula C8H5F3N2S. It is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients.

Synthesis Analysis

The synthesis of TFMP derivatives, such as “2-[3-(Trifluoromethyl)pyridin-2-yl]sulfanylacetonitrile”, is generally achieved via two main methods. One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of “2-[3-(Trifluoromethyl)pyridin-2-yl]sulfanylacetonitrile” is characterized by the presence of a fluorine atom and a pyridine in its structure. The presence of these elements bestows many of the distinctive physical-chemical properties observed in this class of compounds.

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety. They are used in the protection of crops from pests and in the pharmaceutical and veterinary industries.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic.